6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C24H25N5O3
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C24H25N5O3/c1-15-9-10-20-27-22-19(24(31)29(20)14-15)13-18(21(25)28(22)11-12-32-3)23(30)26-16(2)17-7-5-4-6-8-17/h4-10,13-14,16,25H,11-12H2,1-3H3,(H,26,30)
• InChI Key: GTIWJQRUSDSZBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCOC)C(=O)NC(C)C4=CC=CC=C4)C=C1

Description

The compound in question is a structurally complex heterocyclic molecule featuring a fused tricyclic core (1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene) with multiple functional groups. Key substituents include a 2-methoxyethyl chain at position 7, a methyl group at position 13, and an N-(1-phenylethyl)-carboxamide moiety at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves multiple steps, starting from readily available precursors. The key steps typically include:

• Formation of the tricyclic core through a series of cyclization reactions.
• Introduction of the imino group via an amination reaction.
• Functionalization of the tricyclic core with the methoxyethyl and phenylethyl groups.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to modify the oxidation state of the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions to introduce new substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are used under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce a wide range of functional groups.

Scientific Research Applications

6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[840

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may have potential as a bioactive molecule with applications in drug discovery and development.

Medicine: The compound could be investigated for its therapeutic potential in treating various diseases.

Industry: It may find use in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 6-imino-7-(2-methoxyethyl)-13-methyl-2-oxo-N-(1-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact mechanism would depend on the specific application and the biological context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparison

Compound Name / Class	Core Structure	Key Substituents	Potential Applications
Target Compound	1,7,9-Triazatricyclo[8.4.0.0³,⁸]	2-Methoxyethyl, 13-methyl, N-(1-phenylethyl)-carboxamide	Hypothetical: Kinase inhibition, CNS
8-(4-Dimethylamino-phenyl)-9-(6-R-benzothiazol-2-yl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione	Spiro[4.5]decane	Benzothiazolyl, dimethylaminophenyl, hydroxyl groups	Organic synthesis, fluorescence probes
Cephalosporin derivatives (e.g., (6R,7S)-7-[2-(1H-Tetrazol-1-yl)acetamido]-3-[(5-methyl-1,3,4-thiadiazol-2-ylthio)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid)	β-Lactam bicyclic core	Thiadiazolylthio, tetrazole, pivalamido	Antibacterial agents

Key Observations:

Core Rigidity and Conformation:

• The target compound’s tricyclic system likely imposes greater conformational rigidity compared to the spirocyclic compounds in . This rigidity may enhance binding specificity in biological targets.
• In contrast, cephalosporins () rely on a β-lactam bicyclic core for antibacterial activity, emphasizing the role of ring strain in reactivity .

Substituent Effects: The 2-methoxyethyl group in the target compound may improve aqueous solubility compared to the benzothiazole and dimethylaminophenyl groups in , which are more lipophilic and π-conjugated.

Synthetic Pathways:

• highlights condensation reactions involving spirodiones and aromatic amines , whereas the target compound’s synthesis would likely require cyclization strategies to assemble the triazatricyclic core.

Pharmacological and Physicochemical Properties

While direct pharmacological data for the target compound are absent, inferences can be drawn from analogs:

• Electronic Properties: The triazatricyclic core’s electron-deficient nitrogen atoms contrast with the electron-rich benzothiazole systems in , which are known for fluorescence and metal-binding capabilities .

Biological Activity

Chemical Structure

The compound belongs to a class of triazatricyclo compounds, characterized by a unique bicyclic structure that may influence its biological interactions. The presence of functional groups such as the imino and carboxamide moieties is significant for its reactivity and biological properties.

Synthesis

While specific synthetic routes for this compound are not widely documented in the literature, similar compounds have been synthesized using methodologies such as the Biginelli reaction and cycloaddition techniques, which are common in organic chemistry for creating complex heterocycles.

Anticancer Properties

Recent studies have indicated that derivatives of triazatricyclo compounds exhibit notable anticancer properties. For instance, compounds with similar structural features have been shown to induce apoptosis in cancer cell lines through various mechanisms:

• Cell Cycle Arrest : Some derivatives have been reported to cause G2/M phase arrest in cancer cells, leading to increased apoptosis rates.
• Signaling Pathways : Activation of specific signaling pathways (e.g., p53-dependent pathways) has been observed, which plays a crucial role in regulating cell death and survival.

Antimicrobial Activity

Triazatricyclo compounds have also been investigated for their antimicrobial effects. Research suggests that these compounds can inhibit the growth of various bacterial strains by disrupting cellular processes or damaging cellular membranes.

Case Studies

Study	Findings
Study 1	Investigated the anticancer activity of a related triazatricyclo compound in glioma cell lines. Results indicated a significant reduction in cell viability and increased apoptosis markers.
Study 2	Evaluated antimicrobial effectiveness against Staphylococcus aureus. The compound showed promising inhibition at low concentrations compared to standard antibiotics.
Study 3	Assessed the compound's effects on human breast cancer cells (MCF-7). The study reported an IC50 value indicating potent cytotoxicity within 24 hours of exposure.

The mechanisms underlying the biological activities of this compound are multifaceted:

• Inhibition of Enzymatic Activity : The presence of specific functional groups may allow the compound to act as an inhibitor for key enzymes involved in cancer metabolism or bacterial growth.
• Interaction with DNA/RNA : Similar compounds have shown the ability to intercalate into DNA structures, leading to disruptions in replication and transcription processes.
• Oxidative Stress Induction : Some studies suggest that these compounds can increase reactive oxygen species (ROS) levels within cells, contributing to apoptotic pathways.